Cas no 79887-23-3 (Benzene,2-chloro-1,4-diiodo-)

Benzene,2-chloro-1,4-diiodo- structure
Benzene,2-chloro-1,4-diiodo- structure
Product Name:Benzene,2-chloro-1,4-diiodo-
CAS No:79887-23-3
MF:C6H3ClI2
MW:364.349965333939
CID:562758
PubChem ID:53406555
Update Time:2025-04-19

Benzene,2-chloro-1,4-diiodo- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-chloro-1,4-diiodo-
    • 1-CHLORO-2,5-DIIODOBENZENE
    • 2-chloro-1,4-diiodobenzene
    • 2,5-Diiodochlorobenzene
    • 2-Chlor-1,4-dijod-benzol
    • 2-chloro-1,4-diiodo-benzene
    • Benzene,2-chloro-1,4-diiodo
    • NBHBJKWMZWADHL-UHFFFAOYSA-N
    • 79887-23-3
    • SCHEMBL1350393
    • DTXSID40695712
    • G90818
    • Inchi: 1S/C6H3ClI2/c7-5-3-4(8)1-2-6(5)9/h1-3H
    • InChI Key: NBHBJKWMZWADHL-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1Cl)I

Computed Properties

  • Exact Mass: 363.80100
  • Monoisotopic Mass: 363.801
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 3.8

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.54920
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